Cas no 147608-57-9 (Phosphonic acid, [(2-hydroxy-3-methyl-5-nitrophenyl)methyl]-)

• Product Name: Phosphonic acid, [(2-hydroxy-3-methyl-5-nitrophenyl)methyl]-
• CAS No: 147608-57-9
• MF: C₈H₁₀NO₆P
• MW: 247.1418633461
• CID: 1318839
• Update Time: 2024-08-18

Phosphonic acid, [(2-hydroxy-3-methyl-5-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2-hydroxy-3-methyl-5-nitrophenyl)methyl]-
• Phosphonic acid, P-[(2-hydroxy-3-methyl-5-nitrophenyl)methyl]-

• Inchi： 1S/C8H10NO6P/c1-5-2-7(9(11)12)3-6(8(5)10)4-16(13,14)15/h2-3,10H,4H2,1H3,(H2,13,14,15)
• InChI Key： WYQHZTQBFXCDCR-UHFFFAOYSA-N
• SMILES： P(CC1=CC([N+]([O-])=O)=CC(C)=C1O)(=O)(O)O

Computed Properties

• Exact Mass: 247.0246

Experimental Properties

• Density: 1.631±0.06 g/cm3(Predicted)
• Boiling Point: 570.5±60.0 °C(Predicted)
• PSA: 120.9
• pka: 1.91±0.10(Predicted)